Cas no 84583-07-3 ( )
structure
Product Name:
CAS No:84583-07-3
MF:C8H12O3S
MW:188.244081497192
CID:989498
PubChem ID:290023
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-methyl-4-oxothiane-3-carboxylate
- NSC152591
- 84583-07-3
- DTXSID001006586
- 86012-74-0
- NSC-152591
-
-
- Inchi： 1S/C8H12O3S/c1-8(7(10)11-2)5-12-4-3-6(8)9/h3-5H2,1-2H3
- InChI Key： XBTXUZBFDFXDGA-UHFFFAOYSA-N
- SMILES： S1CCC(C(C(=O)OC)(C)C1)=O
Computed Properties
- Exact Mass: 188.05071541g/mol
- Monoisotopic Mass: 188.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68.7Ų
Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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